8-fluoroquinoline-5-carbaldehyde
Overview
Description
8-Fluoroquinoline-5-carbaldehyde (8-FQC) is an important organic chemical compound with a wide range of applications in scientific research. 8-FQC is a versatile compound that can be used in a variety of ways, including in synthesis reactions and as a biochemical and physiological agent. 8-FQC has been studied extensively and its versatility has made it a popular tool for scientists.
Scientific Research Applications
8-fluoroquinoline-5-carbaldehyde has been used in various scientific research applications. It has been used as a reagent in the synthesis of other compounds, such as 2-fluoroquinoline-3-carboxylic acid. 8-fluoroquinoline-5-carbaldehyde has also been used as a biochemical and physiological agent, and has been studied for its potential to act as an inhibitor of various enzymes. 8-fluoroquinoline-5-carbaldehyde has been used in studies of the effects of oxidative stress and in studies of the effects of certain drugs on the body.
Mechanism of Action
The mechanism of action of 8-fluoroquinoline-5-carbaldehyde is not fully understood. However, it is believed that 8-fluoroquinoline-5-carbaldehyde works by inhibiting certain enzymes, such as cytochrome P450 enzymes. These enzymes are important for the metabolism of drugs and other compounds, and by inhibiting them, 8-fluoroquinoline-5-carbaldehyde can affect the metabolism of these compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 8-fluoroquinoline-5-carbaldehyde are not fully understood. However, it has been studied for its potential to inhibit certain enzymes, such as cytochrome P450 enzymes. Inhibition of these enzymes can affect the metabolism of certain drugs and other compounds, and can have an effect on the body’s response to these compounds.
Advantages and Limitations for Lab Experiments
The main advantage of 8-fluoroquinoline-5-carbaldehyde is its versatility. It can be used in a variety of ways, including in synthesis reactions and as a biochemical and physiological agent. 8-fluoroquinoline-5-carbaldehyde is also relatively easy to synthesize and is relatively inexpensive. However, there are some limitations to its use in lab experiments. For example, 8-fluoroquinoline-5-carbaldehyde is not very stable and can easily decompose, making it difficult to store for long periods of time. In addition, 8-fluoroquinoline-5-carbaldehyde can be toxic if not handled properly, and care must be taken to avoid inhalation or skin contact.
Future Directions
There are a number of potential future directions for 8-fluoroquinoline-5-carbaldehyde research. One potential direction is to further study the biochemical and physiological effects of 8-fluoroquinoline-5-carbaldehyde. Another potential direction is to study the potential of 8-fluoroquinoline-5-carbaldehyde to act as an inhibitor of other enzymes, such as proteases. In addition, further studies could be done to determine the potential of 8-fluoroquinoline-5-carbaldehyde to act as a drug delivery agent. Finally, further research could be done to determine the potential of 8-fluoroquinoline-5-carbaldehyde to act as a therapeutic agent.
Synthesis Methods
8-fluoroquinoline-5-carbaldehyde can be synthesized in a variety of ways. One of the most commonly used methods is the oxidation of 5-fluoroquinoline with hydrogen peroxide in the presence of a hydrochloric acid catalyst. This reaction is typically performed at room temperature and can be completed in a few hours. Other methods of synthesis include the reaction of 5-fluoroquinoline with nitric acid and the reaction of 5-fluoroquinoline with a mixture of sulfuric and nitric acids.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-fluoroquinoline-5-carbaldehyde involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-chloro-5-fluorobenzaldehyde", "ethyl cyanoacetate", "sodium ethoxide", "acetic acid", "sulfuric acid", "sodium nitrite", "copper powder", "sodium hydroxide", "chloroform", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Synthesis of 2-chloro-5-fluorobenzaldehyde by reacting 2-chloro-5-fluorobenzonitrile with sulfuric acid and water.", "Step 2: Synthesis of ethyl 2-chloro-5-fluorobenzylidene cyanoacetate by reacting 2-chloro-5-fluorobenzaldehyde with ethyl cyanoacetate and sodium ethoxide in acetic acid.", "Step 3: Synthesis of 8-fluoroquinoline-5-carbaldehyde by reacting ethyl 2-chloro-5-fluorobenzylidene cyanoacetate with sodium nitrite and copper powder in the presence of sodium hydroxide and chloroform, followed by treatment with sodium bicarbonate and water." ] } | |
CAS RN |
1936339-14-8 |
Product Name |
8-fluoroquinoline-5-carbaldehyde |
Molecular Formula |
C10H6FNO |
Molecular Weight |
175.2 |
Purity |
95 |
Origin of Product |
United States |
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